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Compound of Interest

Compound Name: Tivozanib-d6

Cat. No.: B15577334

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of Tivozanib-d6 in a research setting. Tivozanib-d6, a deuterated analog of the
potent kinase inhibitor Tivozanib, requires careful management due to its potential cytotoxic
effects. Adherence to these guidelines is essential to ensure personnel safety and prevent
environmental contamination.

Personal Protective Equipment (PPE)

When handling Tivozanib-d6, appropriate personal protective equipment is mandatory to
minimize exposure. The following table summarizes the recommended PPE.

Equipment Specification Purpose
Chemical-resistant nitrile Prevents skin contact. Double
Gloves o
gloves gloving is recommended.
Safety goggles with side Protects eyes from splashes

Eye Protection ) ) )
shields and airborne particles.

Prevents contamination of

Lab Coat Disposable, impervious gown ]
personal clothing.
Required when handling the
) ) ] powder form outside of a
Respiratory Protection NIOSH-approved respirator

certified chemical fume hood to

prevent inhalation.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15577334?utm_src=pdf-interest
https://www.benchchem.com/product/b15577334?utm_src=pdf-body
https://www.benchchem.com/product/b15577334?utm_src=pdf-body
https://www.benchchem.com/product/b15577334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Safe Handling and Storage

Tivozanib-d6 should be handled in a designated area, such as a chemical fume hood, to
control airborne patrticles. It is for research and development use only and is not intended for
drug, household, or other uses.[1] Store the compound in a tightly sealed container in a cool,
dry, and well-ventilated area.

Spill Management

In the event of a spill, evacuate and secure the area immediately.[2] Personnel involved in the
cleanup must wear the full complement of prescribed PPE.[2] The spilled material should be
absorbed with an inert material and placed in a sealed, labeled hazardous waste container. The
spill area should be decontaminated thoroughly.

Disposal Plan

All waste materials contaminated with Tivozanib-d6 must be treated as hazardous or cytotoxic
waste.[2] This includes unused product, contaminated labware (e.g., gloves, pipette tips, vials),
and cleaning materials from spills.[2]

Key Disposal Data

Parameter Guideline Source(s)

Primary Disposal Method High-temperature incineration [2]

Recommended Incineration
>850°C (2]
Temperature

o Hazardous / Cytotoxic
Waste Classification ] [2]
Pharmaceutical Waste

o ) Drains, Sewer Systems,
Prohibited Disposal Routes [2]
Regular Trash

Experimental Protocol: Safe Handling and Disposal
of Tivozanib-d6
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This protocol outlines the standard operating procedure for the safe handling of Tivozanib-d6
from receipt to disposal.

. Personal Protective Equipment (PPE) Donning:
Before entering the designated handling area, don a disposable, impervious lab coat.
Wear two pairs of chemical-resistant nitrile gloves.
Put on safety goggles with side shields.
If handling the powder outside of a fume hood, wear a NIOSH-approved respirator.
. Preparation and Handling:

Conduct all manipulations of Tivozanib-d6 powder within a certified chemical fume hood to
minimize inhalation exposure.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.
After handling, wipe down the work surface with an appropriate decontaminating solution.
. Waste Segregation and Collection:

Contaminated Sharps: Needles, syringes, and other sharp objects that have come into
contact with Tivozanib-d6é must be placed in a designated, puncture-proof sharps container
labeled for cytotoxic waste.[2]

Non-Sharp Contaminated Labware: Gloves, bench paper, pipette tips, and empty vials
should be collected in a clearly labeled, leak-proof hazardous waste container.[2]

Unused/Expired Tivozanib-d6: Collect any bulk powder or solutions in a sealable, clearly
labeled hazardous waste container.[2]

. Decontamination:

All non-disposable equipment that has come into contact with Tivozanib-d6é must be
decontaminated.
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Wash contaminated glassware and equipment thoroughly with an appropriate solvent,
followed by a detergent wash.

(62}

. Waste Disposal:

All collected hazardous waste must be disposed of through a licensed hazardous waste
management company via high-temperature incineration.[2]

Do not dispose of any Tivozanib-d6 waste in the regular trash or down the drain.[2]

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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